propargyl-PEG5-t-butyl ester
propargyl-PEG5-t-butyl ester
Propargyl-PEG5-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media.
Brand Name:
Vulcanchem
CAS No.:
1245823-50-0
VCID:
VC0540357
InChI:
InChI=1S/C18H32O7/c1-5-7-20-9-11-22-13-15-24-16-14-23-12-10-21-8-6-17(19)25-18(2,3)4/h1H,6-16H2,2-4H3
SMILES:
CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCC#C
Molecular Formula:
C18H32O7
Molecular Weight:
360.45
propargyl-PEG5-t-butyl ester
CAS No.: 1245823-50-0
Cat. No.: VC0540357
Molecular Formula: C18H32O7
Molecular Weight: 360.45
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG5-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media. |
|---|---|
| CAS No. | 1245823-50-0 |
| Molecular Formula | C18H32O7 |
| Molecular Weight | 360.45 |
| IUPAC Name | tert-butyl 3-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]propanoate |
| Standard InChI | InChI=1S/C18H32O7/c1-5-7-20-9-11-22-13-15-24-16-14-23-12-10-21-8-6-17(19)25-18(2,3)4/h1H,6-16H2,2-4H3 |
| Standard InChI Key | YPLMNICQRHSVNT-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCC#C |
| Appearance | Solid powder |
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